3-(3-Nitrophenyl)chromen-2-one

• IUPAC Name: 3-(3-nitrophenyl)chromen-2-one
• InChI: InChI=1S/C15H9NO4/c17-15-13(9-11-4-1-2-7-14(11)20-15)10-5-3-6-12(8-10)16(18)19/h1-9H
• InChI Key: UDUGOMBRXHHIBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C15H9NO4
• Molecular Weight: 267.24 g/mol
• CAS No.: 854907-28-1

Description

3-(3-Nitrophenyl)chromen-2-one is a coumarin derivative characterized by a chromen-2-one (coumarin) core substituted with a 3-nitrophenyl group at the 3-position. The nitro group (-NO₂) at the meta position of the phenyl ring imparts strong electron-withdrawing effects, influencing the compound’s electronic properties, reactivity, and biological interactions. For instance, compounds like 3-nitro-2-oxo-2H-chromen-4-ylamino derivatives exhibit antimicrobial activity , and nitro-functionalized chalcones demonstrate hydrogen-bonding interactions in crystal structures .

Comparison with Similar Compounds

Structural and Electronic Features

The nitro group in 3-(3-Nitrophenyl)chromen-2-one distinguishes it from other coumarin derivatives. Key comparisons include:

Substitution Patterns

• 3-(4-Amino-2-methoxy-phenyl)-chromen-2-one: Features an electron-donating amino (-NH₂) and methoxy (-OCH₃) group, enhancing solubility and antioxidant activity due to increased electron density .
• 3-Nitro-α-phenylcinnamic acid : Shares the 3-nitrophenyl motif but replaces the coumarin core with an α,β-unsaturated carboxylic acid, altering conjugation and reactivity .

Electronic Effects

• Nitro groups reduce electron density in the aromatic system, increasing electrophilicity and influencing binding to biological targets (e.g., enzymes or DNA) .
• Amino and methoxy groups in 3-(4-Amino-2-methoxy-phenyl)-chromen-2-one enhance resonance stabilization, favoring radical scavenging in antioxidant assays .

Crystallographic and Spectroscopic Data

• 3-Nitrochalcones : Exhibit planar geometries with intramolecular C–H⋯O interactions, as shown in single-crystal X-ray studies .
• 3-(3-Nitrophenyl)acryloyl Derivatives: Display distinct FT-IR peaks at ~1650 cm⁻¹ (C=O stretch) and ~1520 cm⁻¹ (NO₂ asymmetric stretch), confirmed by DFT calculations .
• Nitro-Substituted Coumarins : ¹³C NMR signals for C=O and C=N groups appear at ~163 ppm and ~162 ppm, respectively, indicating strong conjugation .